4-Cyclohexylbenzenesulphonic acid

• Molecular Formula: C12H16O3S
• Molecular Weight: 240.32 g/mol
• IUPAC Name: 4-cyclohexylbenzenesulfonic acid
• InChI: InChI=1S/C12H16O3S/c13-16(14,15)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h6-10H,1-5H2,(H,13,14,15)
• InChI Key: MCCOAFJOIWDGDR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC=C(C=C2)S(=O)(=O)O

Description

4-Cyclohexylbenzenesulphonic acid is a sulfonic acid derivative characterized by a benzene ring substituted with a sulphonic acid (-SO₃H) group and a cyclohexyl moiety at the para position. Sulfonic acids are known for their strong acidity, high water solubility, and applications in catalysis, surfactants, and polymer production. The cyclohexyl group likely enhances lipophilicity compared to simpler alkyl or aryl sulfonic acids, influencing solubility and reactivity in organic media.

Comparison with Similar Compounds

Table 1: Functional Group and Acidity Comparison

Compound	CAS Number	Functional Group	Acidity (pKa)
4-Cyclohexylbenzenesulphonic acid	Not available	Sulfonic acid	~ -1.5*
4-Hydroxybenzoic acid	99-96-7	Carboxylic acid	~4.5
Cyclohexyl 4-Methylbenzenesulfonate	953-91-3	Sulfonate ester	Non-acidic

*Estimated based on sulfonic acid analogs.

Solubility and Physical Properties

• 4-Cyclohexylbenzenesulphonic acid : Sulfonic acids are highly water-soluble due to their ionic nature. The cyclohexyl group may reduce solubility in polar solvents compared to smaller alkyl analogs.
• 4-Hydroxybenzoic acid: Moderately soluble in water (solubility ~5 g/L at 25°C), with higher solubility in organic solvents like ethanol .
• Cyclohexyl 4-Methylbenzenesulfonate : As a lipophilic ester, it is sparingly soluble in water but miscible with organic solvents (e.g., benzene, dichloromethane) .

Research Findings and Limitations

While the provided evidence lacks direct data on 4-cyclohexylbenzenesulphonic acid, comparisons with structurally related compounds highlight critical trends:

Acidity : Sulfonic acids outperform carboxylic acids and esters in proton-donating capacity, making them superior catalysts.

Synthetic Utility : Sulfonate esters (e.g., Cyclohexyl 4-Methylbenzenesulfonate) serve as alkylating agents, whereas sulfonic acids are niche catalysts or surfactants.

Key Gap : Detailed physicochemical data (e.g., melting point, stability) for 4-cyclohexylbenzenesulphonic acid are absent in the provided sources, necessitating further experimental characterization.